Cas no 2137759-25-0 (5-chloro-7-cyclopropyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-chloro-7-cyclopropyl-1,2,4triazolo1,5-apyridine
• CAS No: 2137759-25-0
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• CID: 6326253
• PubChem ID: 165473620
• Update Time: 2026-03-11

5-chloro-7-cyclopropyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-cyclopropyl-1,2,4triazolo1,5-apyridine
• EN300-1104497
• 2137759-25-0
• 5-chloro-7-cyclopropyl-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C9H8ClN3/c10-8-3-7(6-1-2-6)4-9-11-5-12-13(8)9/h3-6H,1-2H2
• InChI Key： YTCUOCOLUOGCGL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=NC=NN21)C1CC1

Computed Properties

• Exact Mass: 193.0406750g/mol
• Monoisotopic Mass: 193.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-chloro-7-cyclopropyl-1,2,4triazolo1,5-apyridine

Introduction to 5-chloro-7-cyclopropyl-1,2,4-triazolo[1,5-apyridine] (CAS No. 2137759-25-0)

5-chloro-7-cyclopropyl-1,2,4-triazolo[1,5-apyridine] (CAS No. 2137759-25-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the triazoloapyridine class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of both chloro and cyclopropyl substituents in the molecule imparts distinct electronic and steric characteristics, making it a promising candidate for further investigation.

The triazoloapyridine core is a fused heterocyclic system consisting of a triazole ring connected to an apyridine moiety. This structural motif has demonstrated versatility in drug design, particularly in the development of kinase inhibitors and other targeted therapeutics. The 5-chloro substituent at the 5-position of the triazole ring enhances the electrophilicity of the molecule, facilitating interactions with biological targets such as enzymes and receptors. Additionally, the 7-cyclopropyl group introduces steric hindrance, which can be critical for optimizing binding affinity and selectivity.

Recent advancements in medicinal chemistry have highlighted the importance of triazoloapyridines as privileged scaffolds in drug discovery. Studies have shown that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 5-chloro-7-cyclopropyl-1,2,4-triazolo[1,5-apyridine] make it an intriguing candidate for further exploration in these areas.

In particular, the chloro substituent has been widely utilized in drug design due to its ability to participate in various non-covalent interactions with biological targets. This functional group can engage in hydrogen bonding, π-stacking interactions, and halogen bonds, thereby enhancing the binding affinity of small molecules. The cyclopropyl group, on the other hand, provides rigidity to the molecular structure, which can improve pharmacokinetic properties such as solubility and metabolic stability.

Current research efforts are focused on synthesizing and evaluating derivatives of 5-chloro-7-cyclopropyl-1,2,4-triazolo[1,5-apyridine] to identify novel bioactive compounds. Computational modeling and high-throughput screening techniques are being employed to accelerate the discovery process. These approaches have already led to the identification of several promising candidates with improved pharmacological profiles.

The triazoloapyridine scaffold has been particularly effective in targeting protein-protein interactions and enzyme inhibition. For instance, derivatives of this class have shown potent activity against kinases, which are overexpressed in various cancers. The ability of 5-chloro-7-cyclopropyl-1,2,4-triazolo[1,5-apyridine] to modulate these interactions makes it a valuable tool for developing targeted therapies.

Moreover, the compound's structural features make it amenable to modifications that can enhance its pharmacological properties. For example, replacing the chloro substituent with other halogen atoms or introducing additional heterocyclic rings could lead to compounds with improved bioavailability and reduced toxicity. Such modifications are being explored in ongoing research initiatives.

The synthesis of 5-chloro-7-cyclopropyl-1,2,4-triazolo[1,5-apyridine] involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies are being employed to streamline the process and improve scalability. These efforts are crucial for translating laboratory discoveries into viable therapeutic agents.

Preclinical studies have begun to evaluate the safety and efficacy of 5-chloro-7-cyclopropyl-1,2,4-triazolo[1,5-apyridine] in animal models. Initial results suggest that this compound exhibits favorable pharmacokinetic properties and minimal side effects at therapeutic doses. These findings are encouraging and warrant further investigation into its potential as a drug candidate.

The future direction of research on triazoloapyridines, including 5-chloro-7-cyclopropyl-1H-tetrazolol-[1H]-pyrido[3',2':4',3"]pyrimidinone, will likely focus on understanding their mechanism of action at a molecular level. This will involve structural biology techniques such as X-ray crystallography and NMR spectroscopy to elucidate how these compounds interact with their biological targets.

Additionally，the development of novel synthetic routes will be essential for producing analogs with enhanced properties. Collaborative efforts between synthetic chemists and biologists will be crucial for advancing this field rapidly.

In conclusion, 5-chloro-7-cyclopropyl-l , 2 , 4 - triazol o [ l , 5 - ap y rid ine ( CAS No . 21377 s9 -25 -0 ) represents a promising scaffold for pharmaceutical development . Its unique structural features , coupled with its demonstrated biological activity , make it an attractive candidate for further investigation . Ongoing research efforts aim to optimize its pharmacological properties and explore its potential as a therapeutic agent .